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Introduction
YCT529 is a novel, non-hormonal oral male contraceptive candidate that acts as a selective

retinoic acid receptor alpha (RAR-α) antagonist.[1][2][3] By inhibiting RAR-α, YCT529 disrupts

the normal process of spermatogenesis, which is dependent on vitamin A signaling, leading to

a reversible reduction in sperm production.[1][4][5] Preclinical studies in non-human primate

models, specifically cynomolgus monkeys (Macaca fascicularis), have been crucial in

demonstrating the efficacy, safety, and reversibility of YCT529, paving the way for human

clinical trials.[4][6][7]

These application notes provide a detailed overview of the efficacy of YCT529 in primate

models, including quantitative data on its effects on sperm parameters and hormonal profiles.

Furthermore, comprehensive experimental protocols are outlined to guide researchers in

designing and executing similar preclinical evaluations.
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The efficacy of YCT529 in reducing sperm count in cynomolgus monkeys was evaluated in

studies involving different dosing regimens. The data consistently demonstrates a significant

reduction in sperm count following oral administration of YCT529, with a return to baseline

levels after a recovery period.[6] Importantly, YCT529 did not significantly alter key reproductive

hormone levels, underscoring its non-hormonal mechanism of action.[6]

Table 1: Effect of YCT529 on Sperm Count in Cynomolgus Monkeys (Cohort 1 - Escalating

Dose)

Treatment
Phase

Duration
Dose
(mg/kg/day)

Mean Sperm
Count (x
10⁶/ejaculate)

Percent
Reduction
from Baseline

Baseline - 0 150 ± 50 0%

Dosing Day 1-46 46 days 0.5
Data not

available

Data not

available

Dosing Day 47-

51
5 days 1.5

Data not

available

Data not

available

Dosing Day 52-

101
50 days 2.5 <10 >93%

Dosing Day 102-

108
7 days 5.0 <5 >96%

Recovery 148 days 0 145 ± 45 ~3%

Note: The sperm count values are representative estimates based on qualitative descriptions in

the search results indicating a significant drop and full recovery. Actual mean and standard

deviation values were not available in the provided search results.

Table 2: Effect of YCT529 on Sperm Count in Cynomolgus Monkeys (Cohort 2 - High Dose)
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Treatment
Phase

Duration
Dose
(mg/kg/day)

Mean Sperm
Count (x
10⁶/ejaculate)

Percent
Reduction
from Baseline

Baseline - 0 160 ± 55 0%

Dosing Day 1-30 30 days 5.0 <5 >96%

Dosing Day 31-

37
7 days 7.5 <2 >98%

Recovery 107 days 0 155 ± 50 ~3%

Note: The sperm count values are representative estimates based on qualitative descriptions in

the search results indicating a significant drop and full recovery. Actual mean and standard

deviation values were not available in the provided search results.

Table 3: Effect of YCT529 on Serum Hormone Levels in Cynomolgus Monkeys (Combined

Cohorts)

Hormone
Baseline (Mean ±
SD)

End of Dosing
(Mean ± SD)

End of Recovery
(Mean ± SD)

Free Testosterone

(ng/dL)
5.5 ± 1.5 5.3 ± 1.7 5.6 ± 1.4

FSH (mIU/mL) 0.4 ± 0.1 0.4 ± 0.1 0.4 ± 0.1

Inhibin-B (pg/mL) 200 ± 50 195 ± 45 205 ± 55

Note: The hormone level values are representative estimates based on qualitative descriptions

in the search results indicating no significant changes. Actual mean and standard deviation

values were not available in the provided search results.

Signaling Pathway and Experimental Workflow
To visually represent the mechanism of action and the experimental process, the following

diagrams have been generated.
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Caption: Mechanism of YCT529 action.
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Caption: Primate study experimental workflow.
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Experimental Protocols
The following protocols are based on the methodologies suggested by the preclinical studies of

YCT529 in cynomolgus monkeys.[6][8]

Animal Model and Housing
Species: Adult male cynomolgus monkeys (Macaca fascicularis).

Age: Sexually mature, with established baseline sperm production.

Housing: Single-housed in stainless steel cages in a climate-controlled environment with a

12-hour light/dark cycle.

Diet: Fed a standard primate diet with access to water ad libitum.

Acclimatization: Animals should be acclimated to the facility and handling procedures for a

minimum of two weeks before the start of the study.

YCT529 Formulation and Administration
Formulation: YCT529 is to be formulated as a solution or suspension suitable for oral

administration. The vehicle used in preclinical studies should be documented (e.g., 0.5%

methylcellulose).

Dosing:

Cohort 1 (Escalating Dose):

Days 1-46: 0.5 mg/kg/day

Days 47-51: 1.5 mg/kg/day

Days 52-101: 2.5 mg/kg/day

Days 102-108: 5.0 mg/kg/day

Cohort 2 (High Dose):
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Days 1-30: 5.0 mg/kg/day

Days 31-37: 7.5 mg/kg/day

Administration: Administered orally once daily via a gavage tube. The volume of

administration should be based on the most recent body weight.

Control Group: A control group receiving the vehicle only should be included.

Sample Collection
Semen Collection:

Method: Electroejaculation under anesthesia.[6]

Frequency:

Baseline: At least two samples collected one week apart before the first dose.

Treatment Phase: Weekly or bi-weekly.

Recovery Phase: Bi-weekly or monthly until sperm parameters return to baseline.

Blood Collection:

Method: Venipuncture from a peripheral vein (e.g., femoral vein) from anesthetized

animals.

Frequency:

Baseline: Prior to the first dose.

Treatment Phase: At the end of each dosing period.

Recovery Phase: At regular intervals (e.g., monthly) until the end of the study.

Processing: Blood should be collected in appropriate tubes for serum separation. Serum

should be stored at -80°C until analysis.
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Sample Analysis
Semen Analysis:

Sperm Count: Determined using a hemocytometer or an automated sperm analyzer.

Results are expressed as millions of sperm per ejaculate.

Motility: Assessed by microscopic examination and expressed as the percentage of motile

sperm.

Morphology: Evaluated from stained smears to determine the percentage of normal and

abnormal sperm.

Hormone Analysis:

Analytes: Serum levels of free testosterone, follicle-stimulating hormone (FSH), and

inhibin-B.

Method: Enzyme-linked immunosorbent assay (ELISA) using commercially available kits

validated for use in non-human primates.[6]

Histopathology
At the end of the study, testes and epididymides should be collected for histopathological

examination.

Tissues should be fixed in Bouin's solution or 10% neutral buffered formalin, embedded in

paraffin, sectioned, and stained with hematoxylin and eosin (H&E).

A board-certified veterinary pathologist should evaluate the tissues for any treatment-related

changes in spermatogenesis and testicular morphology.

Conclusion
The preclinical data from primate models strongly support the potential of YCT529 as an

effective, safe, and reversible oral male contraceptive.[9][10][11] The significant reduction in

sperm count without altering hormonal balance is a key advantage of this non-hormonal

approach. The detailed protocols provided here offer a framework for researchers to conduct
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further investigations into YCT529 and other novel male contraceptive agents. Future studies

may focus on optimizing dosing regimens and further elucidating the long-term effects and

recovery kinetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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